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Compound of Interest

Compound Name: 2-Hydroxy-2-methylbutanenitrile

Cat. No.: B016428 Get Quote

An In-depth Technical Guide to 2-Hydroxy-2-methylbutanenitrile: Synthesis, Properties, and

Applications

Abstract
This technical guide provides a comprehensive overview of 2-hydroxy-2-methylbutanenitrile
(also known as 2-butanone cyanohydrin), a versatile chemical intermediate. The document

details its chemical and physical properties, spectroscopic signatures, and primary synthetic

routes, including traditional cyanohydrin reactions and modern enzymatic methods. Detailed

experimental protocols, key chemical transformations, and applications in pharmaceutical and

agrochemical synthesis are discussed. This guide is intended for researchers, chemists, and

professionals in drug development seeking in-depth technical information on this compound.

Chemical and Physical Properties
2-hydroxy-2-methylbutanenitrile is a cyanohydrin derived from 2-butanone.[1] It is a chiral

molecule, existing as (R)- and (S)-enantiomers due to the stereocenter at the carbon bearing

the hydroxyl and nitrile groups.[2] It is classified as a tertiary alcohol and an alpha-

hydroxynitrile.[3][4] The compound appears as a colorless oil or liquid and is soluble in water.[3]

[5][6]
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Property Value Source(s)

IUPAC Name
2-hydroxy-2-

methylbutanenitrile
[1][2]

Synonyms

2-butanone cyanohydrin,

Methyl ethyl ketone

cyanohydrin

[1][5]

CAS Number 4111-08-4 [2][5]

Molecular Formula C₅H₉NO [5][6]

Molecular Weight 99.13 g/mol [1][2]

Appearance Colorless Oil / Liquid [5][6]

Water Solubility 25.1 g/L (Predicted) [3][4]

pKa (Strongest Acidic) 12.48 (Predicted) [3]

logP 0.29 - 0.54 (Predicted) [3][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2-hydroxy-2-
methylbutanenitrile.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum provides clear evidence of the key functional groups.

Functional Group Wavenumber (cm⁻¹) Description

Hydroxyl (-OH) ~3400 Broad absorption

Nitrile (-C≡N) ~2250 Strong, sharp band

Source:[2]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
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Proton NMR data helps in identifying the different proton environments within the molecule.

The following are typical shifts in CDCl₃.

Proton Type
Chemical Shift (δ)
ppm

Multiplicity Integration

Methyl (CH₃) ~1.2 Singlet 6H

Hydroxyl (-OH) ~2.1-2.5 Broad Singlet 1H

Source:[2]

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides insights into fragmentation

patterns.

Ion
m/z (Mass-to-Charge
Ratio)

Significance

[M]⁺ 99 Molecular Ion

[M-C₂H₅]⁺ 72 Base Peak

[M+H]⁺ (HRMS) ~100.0763 Protonated Molecular Ion

Source:[2]

Synthesis of 2-Hydroxy-2-methylbutanenitrile
The primary method for synthesizing 2-hydroxy-2-methylbutanenitrile is the cyanohydrin

reaction, which involves the nucleophilic addition of a cyanide anion to the carbonyl carbon of

2-butanone.[2]

Traditional Cyanohydrin Synthesis
This reaction involves the addition of hydrogen cyanide (HCN) across the carbon-oxygen

double bond of 2-butanone.[2] Due to the extreme toxicity of HCN gas, it is commonly

generated in situ by reacting a cyanide salt, such as sodium cyanide (NaCN) or potassium
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cyanide (KCN), with a mineral acid.[2] The reaction is typically base-catalyzed to increase the

rate of reaction.[2]

Mechanism of Base-Catalyzed Cyanohydrin Formation

2-Butanone

Nucleophilic Attack

CN⁻

(from NaCN/H⁺)

Tetrahedral Alkoxide
Intermediate

Protonation

2-Hydroxy-2-methylbutanenitrile

H₂O / H⁺

Click to download full resolution via product page

Caption: Mechanism of 2-hydroxy-2-methylbutanenitrile synthesis.

Experimental Protocol: Traditional Synthesis
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Disclaimer: This reaction is extremely hazardous due to the use of cyanide. It must be

performed by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment and emergency cyanide poisoning antidote kits available.

Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a thermometer is placed in an ice-water bath.

Reagents: 2-butanone is dissolved in a suitable solvent (e.g., ethanol). A solution of sodium

cyanide (NaCN) in water is prepared separately.

Acidification: The NaCN solution is slowly added to the flask containing the 2-butanone

solution. While stirring vigorously and maintaining the temperature below 10-15°C, a mineral

acid (e.g., sulfuric acid) is added dropwise from the dropping funnel. The pH should be

controlled to be weakly acidic (pH 4-5) for an optimal rate.[2]

Reaction: The mixture is stirred at a low temperature for several hours until the reaction is

complete (monitored by TLC or GC).

Workup: The reaction mixture is neutralized and then extracted with an organic solvent (e.g.,

diethyl ether). The organic layers are combined, washed with brine, dried over anhydrous

sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the resulting crude product

is purified by vacuum distillation to yield pure 2-hydroxy-2-methylbutanenitrile.

Alternative and Advanced Synthetic Methods
While the traditional method is effective, its reliance on highly toxic HCN has prompted the

development of alternative approaches.[2]
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Caption: Overview of synthetic pathways.

Trimethylsilyl Cyanide (TMSCN) Method: This method uses trimethylsilyl cyanide to add the

cyano group to the ketone, forming an O-silylated cyanohydrin, which is then hydrolyzed to

the final product.[2] While it avoids handling HCN gas directly, TMSCN is expensive and

highly sensitive to moisture, which can release HCN.[2]

Enzymatic Synthesis: For stereoselective synthesis, hydroxynitrile lyases (HNLs) are used

as biocatalysts. For example, the aliphatic (R)-hydroxynitrile lyase (EC 4.1.2.46) can

catalyze the reaction between 2-butanone and a cyanide source to produce (2R)-2-hydroxy-
2-methylbutanenitrile with high enantiomeric purity.[2] This is crucial for pharmaceutical

applications where a specific stereoisomer is required.[2]

Chemical Reactivity and Applications
2-Hydroxy-2-methylbutanenitrile is a valuable bifunctional intermediate in organic synthesis.

[2] Its hydroxyl and nitrile groups can be selectively transformed into a variety of other

functional groups.
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Caption: Key chemical transformations.

Reduction of the Nitrile Group: The nitrile can be reduced to a primary amine (2-hydroxy-2-

methylbutylamine) using powerful reducing agents like lithium aluminum hydride (LiAlH₄) or

catalytic hydrogenation.[2]

Hydrolysis of the Nitrile Group: Acid- or base-catalyzed hydrolysis converts the nitrile group

into a carboxylic acid or an amide, yielding important building blocks.[2]

Oxidation of the Hydroxyl Group: The tertiary hydroxyl group can be oxidized under specific

conditions.[2]

Applications: Due to its versatile reactivity, it serves as a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[6][7] The hydroxyl group can form hydrogen bonds, and

the nitrile can participate in nucleophilic additions, making its derivatives interesting for

targeting enzymes or receptors in medicinal chemistry.[2] It has also been identified in

various foods, suggesting a potential role as a biomarker for dietary consumption.[3][4]

Safety and Handling
2-Hydroxy-2-methylbutanenitrile is classified as a highly toxic substance.

Hazards: It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[1][8] It also

causes serious eye damage.[1][8] The compound is very toxic to aquatic life.[1]

Precautions:
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Work only in a well-ventilated area, preferably a chemical fume hood.[9][10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat.[8][9]

Avoid breathing vapors or mist.[8][10]

Do not eat, drink, or smoke when using this product.[9][10]

All contaminated clothing should be removed immediately and washed before reuse.[8]

[10]

Store in a secure, locked-up, and well-ventilated place with the container tightly closed.[8]

[10]

Conclusion
2-Hydroxy-2-methylbutanenitrile is a fundamentally important chemical intermediate with a

rich chemistry. While its traditional synthesis requires stringent safety protocols due to the high

toxicity of cyanide reagents, modern enzymatic methods offer a pathway to enantiomerically

pure forms essential for the life sciences industry. Its bifunctional nature allows for diverse

chemical transformations, solidifying its role as a versatile building block in organic synthesis,

particularly for developing new pharmaceuticals and specialty chemicals. A thorough

understanding of its properties, synthesis, and handling is critical for its safe and effective

utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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